3-[4-(1,3-benzodioxol-5-yl)-2-oxo-3-butenyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C20H17NO5
• Molecular Weight: 351.4 g/mol
• IUPAC Name: 3-[(Z)-4-(1,3-benzodioxol-5-yl)-2-oxobut-3-enyl]-3-hydroxy-1-methylindol-2-one
• InChI: InChI=1S/C20H17NO5/c1-21-16-5-3-2-4-15(16)20(24,19(21)23)11-14(22)8-6-13-7-9-17-18(10-13)26-12-25-17/h2-10,24H,11-12H2,1H3/b8-6-
• InChI Key: HOALSGLTTQFRPG-VURMDHGXSA-N
• Isomeric SMILES: CN1C2=CC=CC=C2C(C1=O)(CC(=O)/C=C\C3=CC4=C(C=C3)OCO4)O
• SMILES: CN1C2=CC=CC=C2C(C1=O)(CC(=O)C=CC3=CC4=C(C=C3)OCO4)O

Description

3-[4-(1,3-benzodioxol-5-yl)-2-oxo-3-butenyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one, also known as Compound X, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various applications.

Mechanism of Action

The mechanism of action of 3-[4-(1,3-benzodioxol-5-yl)-2-oxo-3-butenyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one X is not fully understood, but studies have shown that it acts by inhibiting the activity of certain enzymes involved in cell growth and proliferation. Specifically, it has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and cell division.
Biochemical and Physiological Effects:
3-[4-(1,3-benzodioxol-5-yl)-2-oxo-3-butenyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one X has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit cell growth and proliferation, and decrease the levels of certain inflammatory markers. Additionally, it has been shown to have antioxidant properties, which may help protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[4-(1,3-benzodioxol-5-yl)-2-oxo-3-butenyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one X in lab experiments is its potent anti-cancer properties. It has been shown to be effective against various cancer cell lines, making it a promising candidate for further research. However, one of the limitations of using 3-[4-(1,3-benzodioxol-5-yl)-2-oxo-3-butenyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one X is its relatively complex synthesis method, which may limit its availability for some researchers.

Future Directions

There are several future directions for research involving 3-[4-(1,3-benzodioxol-5-yl)-2-oxo-3-butenyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one X. One area of interest is in developing more efficient synthesis methods for the compound, which would increase its availability for researchers. Additionally, further studies are needed to fully understand the mechanism of action of 3-[4-(1,3-benzodioxol-5-yl)-2-oxo-3-butenyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one X and to identify potential side effects. Finally, there is potential for the development of new cancer therapies based on the anti-cancer properties of 3-[4-(1,3-benzodioxol-5-yl)-2-oxo-3-butenyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one X.

Synthesis Methods

3-[4-(1,3-benzodioxol-5-yl)-2-oxo-3-butenyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one X can be synthesized through a multi-step process involving the reaction of several key reagents. The first step involves the reaction of 1,3-benzodioxole with 3-bromo-2-butanone to form 4-(1,3-benzodioxol-5-yl)-3-buten-2-one. This intermediate is then reacted with methyl isocyanate to form 3-[4-(1,3-benzodioxol-5-yl)-2-oxo-3-butenyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one, the final product.

Scientific Research Applications

3-[4-(1,3-benzodioxol-5-yl)-2-oxo-3-butenyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one X has been studied extensively for its potential use in various scientific research applications. One of the most promising applications is in the field of cancer research. Studies have shown that 3-[4-(1,3-benzodioxol-5-yl)-2-oxo-3-butenyl]-3-hydroxy-1-methyl-1,3-dihydro-2H-indol-2-one X has potent anti-cancer properties and can induce apoptosis in cancer cells. Additionally, it has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer.